Cas no 1781711-56-5 (tert-butyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate)

• Product Name: tert-butyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate
• CAS No: 1781711-56-5
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5898602
• PubChem ID: 84017136
• Update Time: 2025-05-28

tert-butyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate
• 1781711-56-5
• EN300-7257496

• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(14)13(9-6-7-9)8-12(4,5)15/h9,15H,6-8H2,1-5H3
• InChI Key： QBNQFNWFCWEARQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC(C)(C)O)C1CC1)=O

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate

Comprehensive Overview of tert-butyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate (CAS No. 1781711-56-5)

The compound tert-butyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate (CAS No. 1781711-56-5) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl group and a hydroxy-2-methylpropyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and its role in organic synthesis.

In recent years, the demand for tert-butyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate has surged, driven by advancements in medicinal chemistry and the growing interest in small molecule therapeutics. The compound's CAS No. 1781711-56-5 is often queried in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its carbamate functional group is particularly noteworthy, as it contributes to the compound's stability and bioavailability, key factors in drug development.

One of the trending topics in the scientific community is the exploration of cyclopropyl-containing compounds for their unique pharmacological properties. tert-butyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate aligns with this trend, as its cyclopropyl ring is known to enhance metabolic stability and binding affinity in target proteins. This has led to increased interest in its potential applications for central nervous system (CNS) disorders and anti-inflammatory agents.

From a synthetic perspective, the compound's hydroxy-2-methylpropyl group offers versatility in further derivatization. Chemists often leverage this feature to create prodrugs or bioconjugates, addressing challenges in drug delivery and targeted therapy. The tert-butyl protecting group further enhances its utility in multi-step syntheses, making it a staple in peptide chemistry and catalysis.

Environmental and regulatory considerations are also shaping the discourse around tert-butyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate. With the rise of green chemistry initiatives, researchers are exploring sustainable methods for its synthesis, such as catalytic hydrogenation and solvent-free reactions. These efforts align with global trends toward eco-friendly manufacturing and reduced carbon footprint in the chemical industry.

In summary, tert-butyl N-cyclopropyl-N-(2-hydroxy-2-methylpropyl)carbamate (CAS No. 1781711-56-5) is a compound of growing importance in both academic and industrial settings. Its structural features, combined with its applicability in drug design and agrochemical innovation, make it a subject of ongoing research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the future of molecular science and therapeutic development.